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Compound of Interest
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Cat. No.: B12365271

Get Quote

Abstract & Application Scope
This guide details the protocol for conjugating AF430 Alkyne (Alexa Fluor® 430 equivalent) to

azide-modified biomolecules using Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1]

AF430 is a specialized green-yellow emitting fluorophore with a large Stokes shift (>100 nm).[2]

Unlike standard green dyes (e.g., AF488) that are excited at 488 nm, AF430 is optimally

excited by violet (405 nm) or blue (430-440 nm) lasers but emits at ~540 nm. This unique

spectral signature allows for:

Multiplexing: Use alongside GFP/FITC without crosstalk.

Spectral Unmixing: Separation of signals in dense polychromatic flow cytometry panels.

Low Background: Excitation far removed from cellular autofluorescence.

This protocol utilizes THPTA or BTTAA ligands to stabilize the Cu(I) catalyst, preventing protein

precipitation and ensuring high-efficiency labeling in aqueous buffers.
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Parameter Specification Notes

Fluorophore AF430 (Coumarin derivative) Hydrophilic, photostable

Excitation Max 430 nm
Compatible with 405 nm or

440 nm lasers

Emission Max 540 nm Green-Yellow channel

Stokes Shift ~110 nm
Large shift reduces self-

quenching

Reactive Handle Alkyne (Terminal) Reacts with Azides (N3)

Solubility DMSO, DMF, Water
Pre-dissolve in DMSO for

stock

Extinction Coeff. ~15,000 - 20,000 cm⁻¹M⁻¹
Lower than AF488, but high

quantum yield compensates

Mechanism of Action: CuAAC Catalysis
The reaction relies on the reduction of Cu(II) to Cu(I) in situ. The Cu(I) species, stabilized by a

ligand (THPTA), coordinates with the alkyne and azide to form a stable 1,2,3-triazole linkage.[3]

Critical Insight: Without a ligand (like THPTA), Cu(I) is unstable in water and can

disproportionate or generate reactive oxygen species (ROS) that degrade the protein. The

ligand acts as a "sacrificial shield" and catalyst accelerator.
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Click to download full resolution via product page

Figure 1: The catalytic cycle of CuAAC. Sodium Ascorbate maintains the Copper in the active

Cu(I) state, while THPTA protects the biomolecule.

Reagents & Preparation
Critical Reagents

AF430 Alkyne: Prepare a 5–10 mM stock in high-quality anhydrous DMSO. Store at -20°C,

desiccated.

Copper (II) Sulfate (CuSO₄): 100 mM aqueous stock.

Ligand (THPTA or BTTAA): 250 mM aqueous stock.[4]

Expert Note:BTTAA is superior for live cells or sensitive proteins due to lower copper

loading requirements, but THPTA is the industry standard for robust in vitro protein

labeling.

Sodium Ascorbate: 500 mM stock in water.

Trustworthiness Check: This solution must be prepared fresh daily. If the solid powder or

solution is yellow/brown, it is oxidized and will fail to drive the reaction.

Buffer Compatibility
Recommended: Phosphate Buffered Saline (PBS), HEPES, or Tris (pH 7.0–7.5).

Avoid: Chelators (EDTA, EGTA) which strip the copper, and strong reducing agents (DTT,

TCEP) which can interfere with the redox cycle or reduce the azide.

Protocol: Protein Labeling (In Vitro)
Target: Labeling an Azide-modified IgG antibody or protein (1–5 mg/mL).

Step 1: Stoichiometry Calculation
Calculate the molar excess of AF430 Alkyne required.
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Standard: 2–5 molar equivalents of dye per azide group.

Example: If your protein has ~4 azides, use 8–20 equivalents of dye relative to the protein.

Step 2: Premixing the Catalyst (The "Click Mix")
Causality: Premixing CuSO₄ and THPTA ensures all copper ions are chelated before they

touch the protein, preventing precipitation.

In a separate microtube, mix CuSO₄ and THPTA in a 1:5 molar ratio.

Mix: 5 µL of 20 mM CuSO₄ + 10 µL of 50 mM THPTA.

Incubate for 5 minutes at Room Temperature (RT).

Step 3: Reaction Assembly
Add reagents to your protein solution in the following strict order:

Protein-Azide (in PBS).

AF430 Alkyne (from DMSO stock).

Cu-THPTA Complex (from Step 2). Final concentration should be ~1 mM Cu.

Sodium Ascorbate. Final concentration ~5 mM.

Table 1: Typical Reaction Mix (100 µL Volume)

Component Stock Conc. Volume Final Conc.

Protein-Azide 2 mg/mL 85 µL ~1.7 mg/mL

AF430 Alkyne 5 mM 2 µL 100 µM

Cu-THPTA Mix (Premixed) 10 µL 1 mM (Cu)

Na-Ascorbate 100 mM 3 µL 3 mM
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Step 4: Incubation[3]
Incubate for 30–60 minutes at RT in the dark.

Optimization: For sensitive proteins, incubate at 4°C for 2–4 hours.

Oxygen: Cap the tube tightly. Oxygen re-oxidizes Cu(I) to Cu(II), halting the reaction.

Step 5: Purification
Remove unreacted dye and copper.

Method: Size-exclusion chromatography (e.g., PD-10 columns, Zeba Spin Desalting

columns) or dialysis against PBS.

Note: AF430 is hydrophilic, making it easier to remove than hydrophobic dyes like

Rhodamine.
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Figure 2: Step-by-step bioconjugation workflow ensuring catalyst stability and reaction

efficiency.

Quality Control: Calculating Degree of Labeling
(DOL)
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To validate the experiment, measure the absorbance of the purified conjugate at 280 nm

(protein) and 430 nm (dye).

Correction Factor (CF): Most dyes absorb slightly at 280 nm. For AF430, the CF is typically

~0.1–0.2 (check specific vendor CoA).

Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitation
Copper concentration too high

or unstable.

Switch ligand to BTTAA; lower

Cu concentration to 0.5 mM;

ensure 1:5 Cu:Ligand ratio.

Low Labeling Efficiency
Oxidized Ascorbate or Oxygen

inhibition.

Use fresh Ascorbate; degas

buffers; perform reaction under

inert gas (Argon/N2).

High Background
Incomplete removal of free

dye.

Perform a second desalting

step or dialysis. AF430 is

highly soluble and should clear

well.

No Fluorescence Wrong excitation source.

Do not use 488 nm laser.

Confirm instrument has 405

nm or 440 nm laser line.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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